![molecular formula C16H9ClN2OS B5809533 1-[(3-chloro-1-benzothien-2-yl)carbonyl]-1H-benzimidazole](/img/structure/B5809533.png)
1-[(3-chloro-1-benzothien-2-yl)carbonyl]-1H-benzimidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[(3-chloro-1-benzothien-2-yl)carbonyl]-1H-benzimidazole, also known as CBT-1, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. CBT-1 is a benzimidazole derivative that has been synthesized through various methods, including the use of palladium-catalyzed cross-coupling reactions and Suzuki-Miyaura coupling reactions.
Mechanism of Action
1-[(3-chloro-1-benzothien-2-yl)carbonyl]-1H-benzimidazole is believed to act as a positive allosteric modulator of the serotonin 5-HT2A receptor. This receptor plays a role in the regulation of mood, anxiety, and cognition. By modulating this receptor, this compound may be able to produce its anxiolytic and antidepressant effects. This compound has also been shown to increase the release of dopamine in certain brain regions, which may contribute to its potential as a treatment for addiction.
Biochemical and Physiological Effects:
This compound has been shown to have anxiolytic and antidepressant effects in animal models. It has also been shown to reduce cocaine self-administration in rats and decrease alcohol consumption in mice. In addition, this compound has been shown to have antitumor effects in certain types of cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using 1-[(3-chloro-1-benzothien-2-yl)carbonyl]-1H-benzimidazole in lab experiments is its ability to produce anxiolytic and antidepressant effects in animal models. This makes it a useful tool for studying the neural mechanisms underlying anxiety and depression. However, one limitation of using this compound is its potential off-target effects. As a positive allosteric modulator of the serotonin 5-HT2A receptor, this compound may also modulate other receptors, which could complicate the interpretation of experimental results.
Future Directions
There are several future directions for research on 1-[(3-chloro-1-benzothien-2-yl)carbonyl]-1H-benzimidazole. One direction is to further investigate its potential as a treatment for addiction. Another direction is to study its effects on other neurotransmitter systems, such as the glutamate and GABA systems. Additionally, future research could focus on developing more selective positive allosteric modulators of the serotonin 5-HT2A receptor, which could potentially reduce the risk of off-target effects.
Synthesis Methods
The synthesis of 1-[(3-chloro-1-benzothien-2-yl)carbonyl]-1H-benzimidazole has been achieved through various methods. One method involves the use of palladium-catalyzed cross-coupling reactions between 3-chloro-1-benzothiophene and 2-aminobenzimidazole. Another method involves the use of Suzuki-Miyaura coupling reactions between 3-chloro-1-benzothiophene and 2-bromo-1-(2-nitrophenyl)benzimidazole. These methods have been successful in producing this compound with high yields and purity.
Scientific Research Applications
1-[(3-chloro-1-benzothien-2-yl)carbonyl]-1H-benzimidazole has been studied for its potential therapeutic applications in various fields, including neuroscience, psychiatry, and oncology. In neuroscience, this compound has been shown to have anxiolytic and antidepressant effects in animal models. In psychiatry, this compound has been studied for its potential as a treatment for cocaine addiction and alcoholism. In oncology, this compound has been shown to have antitumor effects in certain types of cancer cells.
properties
IUPAC Name |
benzimidazol-1-yl-(3-chloro-1-benzothiophen-2-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H9ClN2OS/c17-14-10-5-1-4-8-13(10)21-15(14)16(20)19-9-18-11-6-2-3-7-12(11)19/h1-9H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJRJPFVPAUEZDE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=C(S2)C(=O)N3C=NC4=CC=CC=C43)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H9ClN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.